Cas no 1179360-50-9 (3-(Isoquinolin-3-yl)-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(Isoquinolin-3-yl)-1,2,4-thiadiazol-5-amine
• CAS No: 1179360-50-9
• MF: C₁₁H₈N₄S
• MW: 228.273019790649
• CID: 2134397
• Update Time: 2023-08-03

3-(Isoquinolin-3-yl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-isoquinolinyl)-1,2,4-Thiadiazol-5-amine
• 3-(isoquinolin-3-yl)-1,2,4-thiadiazol-5-amine
• 3-(Isoquinolin-3-yl)-1,2,4-thiadiazol-5-amine

• Inchi： 1S/C11H8N4S/c12-11-14-10(15-16-11)9-5-7-3-1-2-4-8(7)6-13-9/h1-6H,(H2,12,14,15)
• InChI Key： ZOAKIZOLAZXDJC-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2C=C3C=CC=CC3=CN=2)=N1

Computed Properties

• Exact Mass: 228.047
• Monoisotopic Mass: 228.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9